ethyl N-[(Z)-2-cyano-3-[[3,3-dimethyl-1-(methylamino)-1-oxobutan-2-yl]amino]prop-2-enoyl]carbamate

• IUPAC Name: ethyl N-[(Z)-2-cyano-3-[[3,3-dimethyl-1-(methylamino)-1-oxobutan-2-yl]amino]prop-2-enoyl]carbamate
• InChI: InChI=1S/C14H22N4O4/c1-6-22-13(21)18-11(19)9(7-15)8-17-10(12(20)16-5)14(2,3)4/h8,10,17H,6H2,1-5H3,(H,16,20)(H,18,19,21)/b9-8-
• InChI Key: VDFOTILIJNQMGO-HJWRWDBZSA-N
• Canonical SMILES: CCOC(=O)NC(=O)C(=CNC(C(=O)NC)C(C)(C)C)C#N
• Isomeric SMILES: CCOC(=O)NC(=O)/C(=C\NC(C(=O)NC)C(C)(C)C)/C#N
• Molecular Formula: C14H22N4O4
• Molecular Weight: 310.35 g/mol

Description

Ethyl N-[(Z)-2-cyano-3-[[3,3-dimethyl-1-(methylamino)-1-oxobutan-2-yl]amino]prop-2-enoyl]carbamate is a useful research compound. Its molecular formula is C14H22N4O4 and its molecular weight is 310.354. The purity is usually 95%.
BenchChem offers high-quality ethyl N-[(Z)-2-cyano-3-[[3,3-dimethyl-1-(methylamino)-1-oxobutan-2-yl]amino]prop-2-enoyl]carbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl N-[(Z)-2-cyano-3-[[3,3-dimethyl-1-(methylamino)-1-oxobutan-2-yl]amino]prop-2-enoyl]carbamate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Tyrosinase Inhibition

A study by Chaves et al. (2018) synthesized novel β-enamino thiosemicarbazide derivatives and evaluated their tyrosinase inhibition efficacy. This research demonstrates the potential of chemically complex compounds in inhibiting tyrosinase activity, which is relevant in medical and cosmetic applications, particularly in addressing hyperpigmentation disorders. The study also highlighted the importance of molecular docking and quantum chemical calculations in understanding the interaction between compounds and biological targets, suggesting that similar approaches could be applied to the compound to predict its biological activities (Chaves et al., 2018).

Novel Antineoplastic and Antifilarial Agents

Research by Ram et al. (1992) explored the synthesis and biological activity of alkyl 5-(alkoxycarbonyl)-1H-benzimidazole-2-carbamates and related derivatives, highlighting their potential as antineoplastic and antifilarial agents. This study underscores the significance of carbamate derivatives in developing therapeutic agents, suggesting that exploring the biological activities of "ethyl N-[(Z)-2-cyano-3-[[3,3-dimethyl-1-(methylamino)-1-oxobutan-2-yl]amino]prop-2-enoyl]carbamate" could reveal antineoplastic or antiparasitic properties (Ram et al., 1992).